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Compound of Interest

Compound Name: 3-Bromo-7-nitro-1H-indole

Cat. No.: B1287930

For Researchers, Scientists, and Drug Development Professionals
Initial Identification and Properties

The compound corresponding to CAS number 397864-11-8 has been identified as 3-Bromo-7-
nitroindole. It is a heterocyclic aromatic compound with the molecular formula CsHsBrN20O2 and
a molecular weight of approximately 241.04 g/mol .[1] This molecule is recognized primarily as
a chemical intermediate, utilized in the synthesis of more complex molecules within the
pharmaceutical and materials science sectors.[2] Commercial suppliers typically offer this
compound with a purity of 95% or greater, often verified by Nuclear Magnetic Resonance
(NMR) spectroscopy, although specific spectral data is not consistently provided.[2]

Physicochemical and Characterization Data

Despite extensive searches of scientific literature and patent databases, detailed, publicly
available characterization data for 3-Bromo-7-nitroindole remains scarce. The following table
summarizes the available information.
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Property Data Source(s)
CAS Number 397864-11-8 [1]
Chemical Name 3-Bromo-7-nitroindole [1]
Alternate Names 3-Bromo-7-nitro-1H-indole [1]
Molecular Formula CsHsBrN20:2 [1]
Molecular Weight 241.04 g/mol [1]
Appearance Yellow solid [2]

Purity >95% (as stated by suppliers) [11[2]
Storage Conditions Store at 0-8 °C [2]

Note: Specific quantitative data from analytical techniques such as *H NMR, 3C NMR, Mass
Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) are not readily
available in the public domain. This includes chemical shifts (ppm), coupling constants (Hz),
mass-to-charge ratios (m/z) of fragments, and chromatographic retention times.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 3-Bromo-7-
nitroindole are not explicitly published. However, general synthetic strategies for related 3-
nitroindole derivatives can provide a foundational understanding.

General Synthesis Approach for 3-Nitroindoles

The synthesis of 3-nitroindoles often involves the electrophilic nitration of an indole scaffold. A
general, non-specific workflow for such a transformation is outlined below. It is important to
note that this is a representative workflow and not a validated protocol for 3-Bromo-7-
nitroindole.
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General Synthetic Workflow
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Caption: A generalized workflow for the synthesis of 3-nitroindole derivatives.

Biological Activity and Signaling Pathways

Currently, there is no specific information in the scientific literature detailing the biological
activity or the mechanism of action of 3-Bromo-7-nitroindole. Research has been conducted on
a structurally similar but distinct compound, 3-bromo-7-nitroindazole, which has been identified
as a selective inhibitor of neuronal nitric oxide synthase (nNOS). However, these findings
cannot be directly extrapolated to 3-Bromo-7-nitroindole.

Should this compound be investigated for biological activity, a general workflow for screening
and target identification would be necessary.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1287930?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

/General Biological Screening Workflow\

3-Bromo-7-nitroindole

In Vitro Assays
(e.g., Cell Viability, Enzyme Inhibition)
Hit Identification

(Dose-Response Studies)

Mechanism of Action Studies
(e.g., Western Blot, qPCR)

Signaling Pathway
Elucidation

Click to download full resolution via product page

Caption: A conceptual workflow for the biological evaluation of a novel chemical entity.

Conclusion

3-Bromo-7-nitroindole (CAS 397864-11-8) is a known chemical entity available for research
purposes. However, a significant gap exists in the public domain regarding its detailed
physicochemical characterization, specific and validated experimental protocols, and any
potential biological activity. For researchers and drug development professionals, this presents
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both a challenge and an opportunity. The lack of existing data necessitates de novo
characterization for any application. Conversely, its structural features may warrant
investigation for novel therapeutic or material science applications. Future work should focus
on obtaining and publishing comprehensive analytical data (NMR, MS, HPLC) and exploring its
biological effects to fully understand the potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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